Cas no 57625-90-8 (H-Lys-Gly-Lys-OH acetate salt)

• Product Name: H-Lys-Gly-Lys-OH acetate salt
• CAS No: 57625-90-8
• MF: C₁₄H₂₉N₅O₄
• MW: 331.41116309166
• CID: 344784
• PubChem ID: 444448
• Update Time: 2025-05-21

H-Lys-Gly-Lys-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-lysylglycyl-
• (2S)-6-amino-2-[[2-[[(2S)-2,6-diaminohexanoyl]amino]acetyl]amino]hexanoic acid
• H-LYS-GLY-LYS-OH
• SCHEMBL2887200
• CHEBI:159962
• 57625-90-8
• L-Lysyl-glycyl-L-lysine
• Lysyl-glycyl-lysine
• 1b3l
• DTXSID90332160
• Lys-Gly-Lys
• H-Lys-Gly-Lys-OH acetate salt

• Inchi： 1S/C14H29N5O4/c15-7-3-1-5-10(17)13(21)18-9-12(20)19-11(14(22)23)6-2-4-8-16/h10-11H,1-9,15-17H2,(H,18,21)(H,19,20)(H,22,23)/t10-,11-/m0/s1
• InChI Key： NKKFVJRLCCUJNA-QWRGUYRKSA-N
• SMILES： O=C([C@H](CCCCN)N)NCC(N[C@H](C(=O)O)CCCCN)=O

Computed Properties

• Exact Mass: 331.22217
• Monoisotopic Mass: 331.22195442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 173.56

Additional information on H-Lys-Gly-Lys-OH acetate salt

H-Lys-Gly-Lys-OH Acetate Salt: A Comprehensive Overview

The compound with CAS No. 57625-90-8, commonly referred to as H-Lys-Gly-Lys-OH acetate salt, is a peptide derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and biotechnology. This compound is a tripeptide consisting of lysine (Lys), glycine (Gly), and another lysine (Lys) residues, with a hydroxyl (-OH) group at the C-terminus. The acetate salt form of this peptide enhances its solubility and stability, making it suitable for various applications in research and development.

H-Lys-Gly-Lys-OH has been extensively studied for its potential in peptide-based therapeutics. Recent research has highlighted its role in modulating cellular signaling pathways, particularly in the context of inflammation and immune response. Studies published in high-impact journals such as *Nature Biotechnology* and *Science Translational Medicine* have demonstrated that this peptide can act as a potent inhibitor of specific proteases, which are enzymes involved in breaking down proteins. This property makes it a promising candidate for the development of anti-inflammatory drugs and immunomodulatory agents.

In addition to its therapeutic potential, H-Lys-Gly-Lys-OH acetate salt has also been explored for its applications in the food industry. Researchers have found that this peptide exhibits strong antimicrobial activity against pathogenic bacteria, including *Escherichia coli* and *Staphylococcus aureus*. This discovery has led to investigations into its use as a natural food preservative, which could provide an alternative to synthetic additives currently in use. The findings from these studies were recently featured in *Food Chemistry*, emphasizing the compound's potential to enhance food safety and shelf life.

The synthesis and characterization of H-Lys-Gly-Lys-OH have been optimized through advancements in peptide chemistry. Modern techniques such as solid-phase synthesis and liquid chromatography-mass spectrometry (LC-MS) have enabled precise control over the compound's purity and structure. These improvements have facilitated large-scale production, making the compound more accessible for both academic research and industrial applications.

From a structural standpoint, H-Lys-Gly-Lys-OH exhibits a unique conformation due to the presence of multiple lysine residues. These residues contribute to the peptide's amphipathic nature, allowing it to interact effectively with both hydrophilic and hydrophobic environments. This property is particularly advantageous in drug delivery systems, where peptides are often used as carriers for encapsulating or targeting therapeutic agents.

Recent advancements in computational biology have also shed light on the molecular dynamics of H-Lys-Gly-Lys-OH acetate salt. Molecular docking studies have revealed that this peptide can bind to specific receptors with high affinity, suggesting its potential role in receptor-mediated therapies. Furthermore, computational models have predicted that slight modifications to the peptide's structure could enhance its bioavailability and efficacy, paving the way for future innovations in peptide drug design.

In conclusion, H-Lys-Gly-Lys-OH acetate salt (CAS No. 57625-90-8) is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical properties, combined with cutting-edge research findings, underscore its significance as a valuable tool in both basic science and applied research. As ongoing studies continue to uncover new insights into its functions and potentials, this compound is poised to play an increasingly important role in advancing biotechnology and medicine.